8-Cyclopropyl-8-azabicyclo[3.2.1]octan-3-one

• IUPAC Name: 8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-one
• InChI: InChI=1S/C10H15NO/c12-10-5-8-3-4-9(6-10)11(8)7-1-2-7/h7-9H,1-6H2
• InChI Key: LEMYNEZPTCSVOW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3CCC2CC(=O)C3
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• CAS RN: 60206-33-9

Description

8-Cyclopropyl-8-azabicyclo[3.2.1]octan-3-one (8-CPBO) is a cyclic organic compound belonging to the family of bicyclic heterocycles. It is a colorless, odorless, crystalline solid with a melting point of 180-182°C and a boiling point of 224-225°C. 8-CPBO is a versatile compound with a wide range of applications in synthetic organic chemistry, and has been used in the synthesis of various organic compounds.

Scientific Research Applications

Novel Muscarinic Receptor Ligands

Research on bicyclic compounds, such as those related to "8-Cyclopropyl-8-azabicyclo[3.2.1]octan-3-one," includes the study of muscarinic receptor ligands with potential antipsychotic-like activity. For instance, a potent muscarinic receptor ligand demonstrated partial agonist effects at muscarinic M2 and M4 receptors and antagonist effects at M1, M3, and M5 receptors, showing potential for the medical treatment of schizophrenia (Bymaster et al., 1998).

Wound Closure and Healing

Another area of application for similar bicyclic compounds is in wound closure and healing. Octyl-2-cyanoacrylate, a long carbon chain cyanoacrylate derivative, demonstrated superior wound healing capabilities compared to sutures in facial plastic surgery, suggesting potential uses in medical adhesives and skin closure techniques (Toriumi et al., 1998).

Metabolism Studies

The metabolism of structurally similar compounds, such as gliclazide, has also been studied, providing insights into the biotransformation and pharmacokinetics of bicyclic compounds. These studies help in understanding how such compounds are metabolized in the human body, which is crucial for their development and application in therapeutic settings (Oida et al., 1985).

Antidepressant Effects

Research on novel tropane compounds, which share structural similarities with "this compound," has explored their potential antidepressant effects. These studies indicate that selective inhibitors of serotonin or dopamine uptake exhibit antidepressant-like effects in rodent models, suggesting applications in treating depressive disorders (Hemby et al., 1997).